Cas no 2161310-07-0 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid
• CAS No: 2161310-07-0
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5611883
• PubChem ID: 165935516
• Update Time: 2025-06-08

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.4]heptane-4-carboxylic acid
• 2161310-07-0
• EN300-3438341
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid

• Inchi： 1S/C23H23NO4/c25-20(26)23(11-5-10-22(23)12-13-22)24-21(27)28-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,24,27)(H,25,26)
• InChI Key： AVROWPOSVTTYNW-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC21CC2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid (CAS No. 2161310-07-0)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid (CAS No. 2161310-07-0) is a specialized organic molecule widely recognized in the fields of medicinal chemistry and peptide synthesis. Its unique spirocyclic structure and Fmoc-protected amino group make it a valuable building block for researchers developing novel therapeutics and biomaterials. As the demand for peptide-based drugs and targeted drug delivery systems grows, this compound has garnered significant attention in both academic and industrial settings.

One of the most intriguing aspects of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for precise control during the stepwise assembly of peptide chains. This characteristic aligns perfectly with current trends in precision medicine and personalized therapeutics, where researchers are actively searching for more efficient ways to create complex peptide architectures.

The spiro2.4heptane moiety in this compound introduces significant structural rigidity, which has become increasingly important in modern drug design. Pharmaceutical scientists are particularly interested in such conformationally constrained scaffolds as they often lead to improved target selectivity and metabolic stability - two critical factors in addressing the industry's ongoing challenges with drug attrition rates. Recent publications in journals like the Journal of Medicinal Chemistry have highlighted the value of similar spirocyclic compounds in developing next-generation GPCR modulators and enzyme inhibitors.

From a synthetic chemistry perspective, CAS 2161310-07-0 represents an excellent example of how orthogonal protection strategies can be employed in complex molecule construction. The presence of both Fmoc-protected amine and free carboxylic acid functionalities allows for versatile derivatization, making it a favorite among chemists working on combinatorial libraries and structure-activity relationship (SAR) studies. This dual functionality has become particularly relevant with the rise of AI-assisted drug discovery, where large datasets of structurally diverse compounds are needed to train predictive algorithms.

The compound's applications extend beyond traditional pharmaceuticals into emerging areas like bioconjugation and proteolysis-targeting chimeras (PROTACs). As the field of targeted protein degradation gains momentum, researchers are exploring various linker chemistries, and the structural features of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid offer interesting possibilities for designing novel E3 ligase recruiters. This connection to cutting-edge therapeutic modalities has led to increased search volume for related terms like "spirocyclic PROTAC linkers" and "Fmoc-amino acid derivatives in drug discovery".

Quality control and analytical characterization of CAS 2161310-07-0 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for its performance in sensitive applications like peptide coupling reactions, reflecting the broader industry shift toward quality-by-design (QbD) principles. Manufacturers and suppliers have responded to this need by offering the material with comprehensive certificates of analysis (CoA), addressing another common search query among procurement specialists.

Environmental and regulatory considerations surrounding 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid are generally favorable compared to many traditional chemical building blocks. Its use in green chemistry applications has been explored, particularly in contexts where atom economy and step efficiency are prioritized. This aligns well with the pharmaceutical industry's growing commitment to sustainable manufacturing practices, a topic generating substantial online discussion and search activity.

Looking forward, the potential applications of 2161310-07-0 in biomaterials science are beginning to emerge. Researchers are investigating its incorporation into smart hydrogels and drug-eluting matrices, capitalizing on both its structural features and synthetic accessibility. Such interdisciplinary applications demonstrate how traditional medicinal chemistry building blocks are finding new life in the rapidly evolving field of bioengineering, answering frequent queries about "multifunctional biomaterials" and "peptide-polymer hybrids".

For synthetic chemists and procurement specialists searching for CAS 2161310-07-0, it's important to note that the compound is commercially available from several specialty chemical suppliers, typically in research quantities. The pricing and availability often reflect the growing demand for highly functionalized building blocks in both academic and industrial research settings. Proper storage conditions (generally at 2-8°C under inert atmosphere) and handling procedures should be followed to maintain the compound's stability over time.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro2.4heptane-4-carboxylic acid represents a fascinating case study in how structural complexity and functional group orthogonality can create valuable tools for modern chemical research. Its relevance to multiple hot topics in drug discovery, peptide science, and biomaterials engineering ensures continued interest from the scientific community, as evidenced by the growing number of publications and patents citing this versatile compound.